Cas no 1391053-04-5 (3’,3’’-Dihydroxy Repaglinide)

• Product Name: 3’,3’’-Dihydroxy Repaglinide
• CAS No: 1391053-04-5
• MF: C₂₇H₃₆N₂O₆
• MW: 484.584547996521
• CID: 2249023
• Update Time: 2025-10-21

3’,3’’-Dihydroxy Repaglinide Chemical and Physical Properties

Names and Identifiers

• 3’,3’’-Dihydroxy Repaglinide
• 3',3''-Dihydroxy Repaglinide
• Repaglinide metabolite (M0-OH)

• Inchi： 1S/C27H36N2O6/c1-4-35-24-14-18(11-12-21(24)26(32)33)15-25(31)28-22(16-27(2,3)34)20-9-5-6-10-23(20)29-13-7-8-19(30)17-29/h5-6,9-12,14,19,22,30,34H,4,7-8,13,15-17H2,1-3H3,(H,28,31)(H,32,33)
• InChI Key： BNUWWPKVNAJZHX-UHFFFAOYSA-N
• SMILES： OC1CCCN(C2=CC=CC=C2C(CC(C)(C)O)NC(CC2C=CC(C(=O)O)=C(C=2)OCC)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 701
• Topological Polar Surface Area: 119

Additional information on 3’,3’’-Dihydroxy Repaglinide

3’,3’’-Dihydroxy Repaglinide (CAS No. 1391053-04-5): A Promising Compound in the Treatment of Type 2 Diabetes Mellitus

3’,3’’-Dihydroxy Repaglinide (CAS No. 1391053-04-5) is a novel derivative of repaglinide, a well-known antidiabetic drug used in the management of type 2 diabetes mellitus (T2DM). This compound has garnered significant attention in recent years due to its enhanced pharmacological properties and potential therapeutic benefits. In this article, we will delve into the chemical structure, mechanism of action, pharmacokinetics, and clinical applications of 3’,3’’-Dihydroxy Repaglinide, highlighting its role in the evolving landscape of diabetes treatment.

Chemical Structure and Synthesis

3’,3’’-Dihydroxy Repaglinide is a derivative of repaglinide, which is a meglitinide analog designed to mimic the action of insulin by stimulating insulin secretion from pancreatic β-cells. The chemical structure of repaglinide consists of a substituted benzene ring linked to a nitrogen-containing heterocyclic moiety. The introduction of hydroxyl groups at the 3’ and 3’’ positions in 3’,3’’-Dihydroxy Repaglinide significantly alters its physicochemical properties, enhancing its solubility and metabolic stability.

The synthesis of 3’,3’’-Dihydroxy Repaglinide involves several steps, including the selective hydroxylation of repaglinide at specific positions. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, making it more accessible for preclinical and clinical studies. The improved synthetic routes not only reduce the cost but also minimize the environmental impact associated with the production process.

Mechanism of Action

Repaglinide functions by binding to ATP-sensitive potassium (K_ATP) channels on the surface of pancreatic β-cells. This binding leads to channel closure, causing depolarization of the cell membrane and opening of voltage-gated calcium channels. The influx of calcium ions triggers the release of insulin from intracellular stores, thereby lowering blood glucose levels. The addition of hydroxyl groups in 3’,3’’-Dihydroxy Repaglinide enhances its affinity for K_ATP channels, resulting in a more potent and sustained insulinotropic effect.

Clinical studies have shown that 3’,3’’-Dihydroxy Repaglinide exhibits a rapid onset of action and a longer duration compared to its parent compound, repaglinide. This improved pharmacodynamic profile makes it an attractive candidate for once-daily or even less frequent dosing regimens, which can enhance patient compliance and convenience.

Pharmacokinetics and Metabolism

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